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Compound of Interest

Compound Name:
1,1-Dimethyl-2,3-dihydro-1H-

isoindole

Cat. No.: B2579516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of GSK1016790A, a highly

potent and selective agonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.

We will delve into its chemical properties, mechanism of action, and the intricate signaling

pathways it modulates. Furthermore, this guide will present a detailed experimental protocol for

utilizing GSK1016790A in vitro, a curated list of suppliers, and a discussion of its significant

applications in biomedical research.

Introduction and Compound Identification
GSK1016790A has emerged as an invaluable pharmacological tool for the investigation of

TRPV4 channel function.[1][2] TRPV4 is a non-selective cation channel that plays a crucial role

in a variety of physiological processes, including mechanosensation, osmosensation, and

temperature sensing.[3][4] The high potency and selectivity of GSK1016790A make it a

superior alternative to other less specific agonists like 4α-Phorbol 12,13-didecanoate (4α-PDD).

[3][5]

It is important to note a discrepancy in the Chemical Abstracts Service (CAS) number

sometimes associated with this compound. While the user query specified CAS number

712262-06-1, which is linked to 1,1-Dimethyl-2,3-Dihydro-1H-Isoindole, the vast body of

scientific literature and major chemical suppliers identify GSK1016790A with CAS number
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942206-85-1.[6][7][8][9] This guide will proceed with the information pertinent to GSK1016790A

under its correct and widely accepted CAS number.

Physicochemical Properties
A clear understanding of the physicochemical properties of GSK1016790A is fundamental for

its proper handling, storage, and use in experimental settings.

Property Value Source

CAS Number 942206-85-1 [6][8][9]

Synonyms GSK101 [8][10]

Molecular Formula C₂₈H₃₂Cl₂N₄O₆S₂ [7][8]

Molecular Weight 655.61 g/mol [7][10]

Purity ≥97% (HPLC) [11]

Solubility
DMSO: 15 mg/mLEthanol: 10

mg/mL
[8]

Storage
Powder: -20°C for 3 yearsIn

solvent: -80°C for 1 year
[7]

Mechanism of Action and Signaling Pathways
GSK1016790A functions as a potent agonist of the TRPV4 channel.[6][10] Its binding to the

channel leads to a conformational change, opening the channel pore and allowing the influx of

cations, most notably Ca²⁺.[6] This influx of calcium triggers a cascade of downstream

signaling events.

The activation of TRPV4 by GSK1016790A has been shown to induce a rapid, yet partial,

desensitization and subsequent downregulation of the channel's expression on the plasma

membrane.[1][7][10] This regulatory mechanism is crucial for modulating the cellular response

to sustained stimulation.

Several key signaling pathways are implicated in the cellular response to GSK1016790A-

mediated TRPV4 activation. Notably, the endocytosis of TRPV4 channels following stimulation
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with GSK1016790A is regulated by Protein Kinase C (PKC), Phosphoinositide 3-kinase (PI3K),

and the small GTPase RhoA.[1][2]

Furthermore, in endothelial cells, GSK1016790A has been demonstrated to induce the

phosphorylation and activation of endothelial nitric oxide synthase (eNOS), partly through the

AMP-activated protein kinase (AMPK) pathway.[4] This leads to the production of nitric oxide

(NO), a key signaling molecule in vasodilation.

Plasma Membrane

Cytosol

TRPV4 (Inactive) TRPV4 (Active)
Activates

Ca²⁺ InfluxMediates Channel Endocytosis

GSK1016790A
Binds

PKC

AMPK

PI3K RhoA

Regulates

eNOS Phosphorylation
Phosphorylates

Nitric Oxide (NO)
Produces

Click to download full resolution via product page

Caption: GSK1016790A signaling cascade.

Experimental Protocol: In Vitro Calcium Imaging
This protocol outlines a general procedure for measuring intracellular calcium influx in response

to GSK1016790A stimulation in a cell line expressing TRPV4 (e.g., HEK293-TRPV4).

Materials:

HEK293 cells stably expressing human TRPV4

Cell culture medium (e.g., DMEM with 10% FBS)

Fluo-4 AM calcium indicator
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Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺

GSK1016790A stock solution (in DMSO)

TRPV4 antagonist (e.g., HC-067047) for control experiments

Fluorescence microplate reader or fluorescence microscope

Procedure:

Cell Culture: Plate HEK293-TRPV4 cells in a 96-well black, clear-bottom plate and grow to

80-90% confluency.

Dye Loading:

Prepare a Fluo-4 AM loading solution in HBSS. A typical concentration is 2-5 µM Fluo-4

AM with 0.02% Pluronic F-127.

Remove the culture medium from the cells and wash once with HBSS.

Add the Fluo-4 AM loading solution to each well and incubate for 30-60 minutes at 37°C.

Washing: Remove the loading solution and wash the cells 2-3 times with HBSS to remove

extracellular dye.

Baseline Measurement: Add HBSS to each well and measure the baseline fluorescence for

1-2 minutes.

Compound Addition:

Prepare serial dilutions of GSK1016790A in HBSS.

Add the GSK1016790A solutions to the wells while continuously recording the

fluorescence.
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Data Acquisition: Record the fluorescence intensity over time. An increase in fluorescence

indicates an influx of intracellular calcium.

Data Analysis:

Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from

the peak fluorescence.

Normalize the data by dividing ΔF by the baseline fluorescence (F₀).

Plot the normalized response against the concentration of GSK1016790A to determine the

EC₅₀ value.
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1. Plate HEK293-TRPV4 Cells

2. Load Cells with Fluo-4 AM

3. Wash to Remove Extracellular Dye

4. Measure Baseline Fluorescence

5. Add GSK1016790A

6. Record Fluorescence Over Time

7. Analyze Data (ΔF/F₀ vs. [Agonist])

Click to download full resolution via product page

Caption: Workflow for in vitro calcium imaging.

Research Applications
The potent and selective nature of GSK1016790A makes it a valuable tool in a wide range of

research areas:
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Vascular Biology: Studying the role of TRPV4 in vasodilation, vascular permeability, and

endothelial function.[4][10]

Neuroscience: Investigating the involvement of TRPV4 in pain perception,

mechanosensation, and neuronal signaling.[6]

Respiratory Research: Exploring the function of TRPV4 in the airways and its potential role in

conditions like asthma and pulmonary edema.

Urology: Examining the contribution of TRPV4 to bladder function and hyperactivity.[3]

Drug Discovery: Serving as a reference compound in high-throughput screening campaigns

for novel TRPV4 modulators.

Commercial Suppliers
GSK1016790A is available from several reputable suppliers of research chemicals. It is crucial

to source this compound from a reliable vendor to ensure high purity and consistency for

experimental results.

Supplier Website

MedChemExpress --INVALID-LINK--[6]

Selleck Chemicals --INVALID-LINK--[10]

Cayman Chemical --INVALID-LINK--[8]

TargetMol --INVALID-LINK--[7]

Tocris Bioscience --INVALID-LINK--[11]

Sigma-Aldrich --INVALID-LINK--[9]

Conclusion
GSK1016790A is a cornerstone tool for researchers investigating the multifaceted roles of the

TRPV4 ion channel. Its high potency and selectivity, coupled with a growing understanding of

its mechanism of action, empower scientists to dissect the physiological and pathophysiological

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5122337/
https://www.selleckchem.com/products/gsk1016790a.html
https://www.medchemexpress.com/GSK1016790A.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://www.medchemexpress.com/GSK1016790A.html
https://www.selleckchem.com/products/gsk1016790a.html
https://www.caymanchem.com/product/17289/gsk1016790a
https://www.targetmol.com/compound/gsk1016790a
https://www.tocris.com/products/gsk-1016790a_6433
https://www.sigmaaldrich.com/JP/ja/product/mm/530533
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2579516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


functions of TRPV4 with greater precision. This guide has provided a comprehensive overview

of its properties, signaling pathways, and practical applications, serving as a valuable resource

for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The TRPV4 Agonist GSK1016790A Regulates the Membrane Expression of TRPV4
Channels - PMC [pmc.ncbi.nlm.nih.gov]

2. Frontiers | The TRPV4 Agonist GSK1016790A Regulates the Membrane Expression of
TRPV4 Channels [frontiersin.org]

3. Determinants of TRPV4 Activity following Selective Activation by Small Molecule Agonist
GSK1016790A | PLOS One [journals.plos.org]

4. A novel TRPV4-specific agonist inhibits monocyte adhesion and atherosclerosis - PMC
[pmc.ncbi.nlm.nih.gov]

5. journals.physiology.org [journals.physiology.org]

6. medchemexpress.com [medchemexpress.com]

7. GSK1016790A | TRP/TRPV Channel | Calcium Channel | TargetMol [targetmol.com]

8. caymanchem.com [caymanchem.com]

9. GSK1016790A ≥98% (HPLC), powder, TRPV4 channel agonist, Calbiochem | Sigma-
Aldrich [sigmaaldrich.com]

10. selleckchem.com [selleckchem.com]

11. GSK 1016790A | TRPV Channels | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to GSK1016790A: A
Potent and Selective TRPV4 Agonist]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2579516#cas-number-712262-06-1-properties-and-
suppliers]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2579516?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6351496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6351496/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00006/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00006/full
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://pmc.ncbi.nlm.nih.gov/articles/PMC5122337/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5122337/
https://journals.physiology.org/doi/full/10.1152/physrev.00019.2017
https://www.medchemexpress.com/GSK1016790A.html
https://www.targetmol.com/compound/gsk1016790a
https://www.caymanchem.com/product/17289/gsk1016790a
https://www.sigmaaldrich.com/JP/ja/product/mm/530533
https://www.sigmaaldrich.com/JP/ja/product/mm/530533
https://www.selleckchem.com/products/gsk1016790a.html
https://www.tocris.com/products/gsk-1016790a_6433
https://www.benchchem.com/product/b2579516#cas-number-712262-06-1-properties-and-suppliers
https://www.benchchem.com/product/b2579516#cas-number-712262-06-1-properties-and-suppliers
https://www.benchchem.com/product/b2579516#cas-number-712262-06-1-properties-and-suppliers
https://www.benchchem.com/product/b2579516#cas-number-712262-06-1-properties-and-suppliers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2579516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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